1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-4-sulfonyl chloride

• IUPAC Name: 1-(cyclopropylmethyl)-2-ethylimidazole-4-sulfonyl chloride
• InChI: InChI=1S/C9H13ClN2O2S/c1-2-8-11-9(15(10,13)14)6-12(8)5-7-3-4-7/h6-7H,2-5H2,1H3
• InChI Key: IKDWNJXUXOJJBQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CN1CC2CC2)S(=O)(=O)Cl
• Molecular Formula: C9H13ClN2O2S
• Molecular Weight: 248.73 g/mol
• CAS RN: 1343139-16-1

Description

The compound “1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-4-sulfonyl chloride” is a complex organic molecule. It contains a cyclopropylmethyl group, which is a chemical structure derived from cyclopropane. It also contains an imidazole ring, which is a five-membered planar ring, which includes two nitrogen atoms that makes it a key component of many important biological compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the cyclopropylmethyl group and the imidazole ring, followed by their combination with the sulfonyl chloride group. The exact synthesis process would depend on the specific reactions used.

Molecular Structure Analysis

The cyclopropyl group has an empirical formula of C3H5 and chemical bonds from each of the three carbons to both of the other two. The imidazole ring is a five-membered planar ring, which includes two nitrogen atoms. The sulfonyl chloride group is a common functional group in organic chemistry, featuring a sulfur atom bonded to both an oxygen atom and a chlorine atom.

Chemical Reactions Analysis

The cyclopropyl group is known to be highly reactive due to its ring strain. Imidazole rings are aromatic and relatively stable, but can participate in various reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its chemical bonds.

Scientific Research Applications

Green Ionic Liquid Catalysts

Research has demonstrated the use of imidazole-based ionic liquids as efficient and green catalysts for synthesis processes. For instance, 1-methyl-3-(2-(sulfooxy)ethyl)-1H-imidazol-3-ium chloride has been highlighted as an acidic ionic liquid catalyst facilitating the one-pot synthesis of dihydropyrimidinones under solvent-free conditions. This approach underscores the utility of imidazole-based sulfonyl chlorides in promoting chemical reactions with environmental benefits (Sajjadifar, Nezhad, & Darvishi, 2013).

Catalysis and Synthesis Enhancements

The sulfonic acid-functionalized imidazolium salts have been reported to serve as novel and highly efficient catalytic systems. These catalysts efficiently promote the synthesis of benzimidazoles, showcasing the significance of imidazole-derived compounds in facilitating organic transformations (Khazaei et al., 2011).

Advanced Catalytic Applications

Further applications include the use of 3-methyl-1-sulfonic acid imidazolium chloride as an efficient and recyclable catalyst and solvent for the preparation of N-sulfonyl imines, illustrating the compound's versatility in synthesizing nitrogen-containing organic compounds (Zolfigol, Khazaei, Moosavi‐Zare, & Zare, 2010).

Novel Ionic Liquids for Synthesis

The development of novel Bronsted acidic ionic liquids, such as 1-butyl-3-sulfonic acid imidazolium chloride, highlights the role of these substances in promoting multi-component condensation reactions, evidencing the practical applications of imidazole sulfonyl chlorides in creating efficient synthesis pathways (Ghorbani et al., 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. Without more information, it’s difficult to speculate on this.